BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of
Cyclo(Ala-Gly)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclo(Ala-Gly)

Cat. No.: B051597

This document provides crucial safety and logistical information for the proper disposal of
Cyclo(Ala-Gly), also known as (S)-3-Methylpiperazine-2,5-dione. Researchers, scientists, and
drug development professionals must adhere to these procedural guidelines to ensure
laboratory safety and environmental compliance. While specific hazard data for Cyclo(Ala-Gly)
is not extensively documented, it is imperative to treat it as a potentially hazardous chemical
and follow standard laboratory chemical waste disposal protocols.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Cyclo(Ala-Gly) is provided in the
table below. This information is valuable for a preliminary risk assessment and for ensuring
compatible waste storage.
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Property Value Reference
CAS Number 4526-77-6 [3]
Molecular Formula CsHsN20:2 [4]
Molecular Weight 128.13 g/mol [4]

White Powder / White
Appearance

crystalline
. Typically =95% for research
Purity
grades
Storage Conditions Store at < -15°C to 0-8°C

Step-by-Step Disposal Protocol

The disposal of Cyclo(Ala-Gly) must be conducted in accordance with local, state, and federal
regulations. The following is a general, procedural guide for its safe management as laboratory
chemical waste.

Personal Protective Equipment (PPE)

Before handling Cyclo(Ala-Gly) for disposal, it is essential to wear appropriate Personal
Protective Equipment (PPE) to minimize exposure. This includes:

o Safety Goggles: To protect against accidental splashes or dust.
o Lab Coat: To protect clothing and skin.

e Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn.

Waste Identification and Segregation

Proper identification and segregation are the foundational steps for safe chemical waste
disposal.

o Waste Classification: All waste containing Cyclo(Ala-Gly) must be classified as chemical
waste. This includes the pure compound, solutions, and any contaminated materials such as
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weighing paper, pipette tips, and gloves.

o Segregation: Keep Cyclo(Ala-Gly) waste separate from other waste streams to prevent
inadvertent and potentially hazardous chemical reactions.

Waste Collection and Containment

All chemical waste must be stored in appropriate containers.
e Solid Waste:

o Place unused or expired Cyclo(Ala-Gly) powder into a clearly labeled, sealed, and
chemically compatible container designated for solid chemical waste.

o Collect contaminated disposable items (e.g., weighing paper, gloves) in a separate, clearly
labeled waste bag or container.

e Liquid Waste:

o Collect all solutions containing Cyclo(Ala-Gly) in a dedicated, sealed, and leak-proof
waste container. The original container is often a suitable choice for waste storage.

o Container Requirements:

o Containers must be in good condition, free from damage or leaks, and have a secure,
tight-fitting cap.

o Do not overfill containers; leave at least one inch of headspace to allow for expansion.

Labeling and Storage

Properly labeled waste containers are critical for safety and regulatory compliance.
e Labeling: All waste containers must be clearly labeled with the following information:
o The words "Hazardous Waste" or "Chemical Waste".

o The full chemical name: "Cyclo(Ala-Gly)".
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o The approximate quantity of the waste.

o The date of accumulation.

o Known hazards (e.g., "Caution: Toxicological properties not fully investigated").
e Storage:

o Store labeled waste containers in a designated and secure Satellite Accumulation Area
(SAA) at or near the point of generation.

o This area should be away from general laboratory traffic.

Disposal

The final disposal of chemical waste must be handled by trained professionals.

e Do Not Use Sink or Trash Disposal: Never dispose of Cyclo(Ala-Gly) or its containers in the
regular trash or down the drain. This can lead to environmental contamination and is a
violation of regulations.

» Contact Environmental Health & Safety (EHS): Your institution's EHS office is the designated
authority for chemical waste disposal. Contact them to schedule a waste pickup. They will
ensure the waste is handled and disposed of by a licensed hazardous waste contractor.

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of Cyclo(Ala-
Gly).
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1. Assess Waste Form
(Solid or Liquid)

2. Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

3. Segregate Waste
(Solid vs. Liquid, Incompatible Chemicals)

:

4. Contain Waste
(Use sealed, compatible containers)

5. Label Container
(‘Hazardous Waste', Chemical Name, Date)
6. Store in Designated Area
(Satellite Accumulation Area)

7. Schedule EHS Pickup
(Contact Environmental Health & Safety)

8. Professional Disposal
(Handled by licensed contractor)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Cyclo(Ala-Gly).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Cyclo(Ala-
Gly)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051597#cyclo-ala-gly-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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